Cas no 2255-81-4 (4-bromo-5-methyl-2,1,3-benzothiadiazole)

• Product Name: 4-bromo-5-methyl-2,1,3-benzothiadiazole
• CAS No: 2255-81-4
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• CID: 3035128
• PubChem ID: 705219
• Update Time: 2025-04-21

4-bromo-5-methyl-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• AC1MCQZ4; 4-Brom-5-methyl-2,1,3-benzothiadiazol; SBB098733; ZINC00158820; 4-bromo-5-methyl-benzo[1,2,5]thiadiazole; 4-Brom-5-methyl-1-phenyl-1H-pyrazol; 4-Bromo-5-methyl-1-phenyl-1H-pyrazole; 4-bromo-5-methyl-1-phenyl-1H-pyrazole; 1-Phenyl-4-brom-5-methylpyrazol; AKOS005264102; SureCN1368996; CTK4J3286;
• 4-Bromo-5-methyl-2,1,3-benzothiadiazole
• 4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole
• 2255-81-4
• STK743030
• SR-01000534830
• CAA25581
• EN300-1707902
• SR-01000534830-1
• AKOS001755104
• G75244
• Z2306756275
• DTXSID301277845
• 4-bromo-5-methyl-2,1,3-benzothiadiazole

• Inchi： 1S/C7H5BrN2S/c1-4-2-3-5-7(6(4)8)10-11-9-5/h2-3H,1H3
• InChI Key： MVKNQPXDNRZEPN-UHFFFAOYSA-N
• SMILES： BrC1C2C(C=CC=1C)=NSN=2

Computed Properties

• Exact Mass: 227.93568g/mol
• Monoisotopic Mass: 227.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles